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Compound of Interest

Compound Name:
1-(Cyclopropylmethyl)piperidin-4-

one

Cat. No.: B1603175 Get Quote

An In-Depth Technical Guide to 1-(cyclopropylmethyl)piperidin-4-one (CAS: 49682-96-4)

Foreword: A Senior Application Scientist's
Perspective
In modern medicinal chemistry, the pursuit of novel therapeutic agents is a complex interplay of

rational design and synthetic pragmatism. Certain molecular scaffolds emerge not for their

inherent bioactivity, but for their utility as versatile platforms for innovation. 1-
(cyclopropylmethyl)piperidin-4-one is a prime example of such a crucial building block. Its

structure marries two motifs of profound pharmacological importance: the piperidine ring, a

cornerstone of countless FDA-approved drugs, and the cyclopropylmethyl group, a "magic

fragment" frequently used to fine-tune the properties of drug candidates.[1][2]

This guide is structured to provide researchers, scientists, and drug development professionals

with a comprehensive technical understanding of this compound. We will move beyond simple

data recitation to explore the causality behind synthetic strategies, the logic of analytical

validation, and the compound's strategic role in pharmaceutical research. The methodologies

described herein are presented as self-validating systems, emphasizing the importance of

rigorous characterization at every stage—a principle fundamental to ensuring reproducible and

reliable scientific outcomes.
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1-(cyclopropylmethyl)piperidin-4-one is a heterocyclic ketone.[3] Its identity is unequivocally

established by its Chemical Abstracts Service (CAS) number: 49682-96-4. At room

temperature, it typically presents as a colorless to light yellow liquid.[4][5] Understanding its

fundamental properties is the first step in its effective application.

Property Value Source

CAS Number 49682-96-4 --INVALID-LINK--

Molecular Formula C₉H₁₅NO [5][6]

Molecular Weight 153.22 g/mol [5][6]

Appearance Colorless to light yellow liquid [4][5]

Predicted Boiling Point 252.7 ± 15.0 °C [4][5]

Predicted Density 1.087 ± 0.06 g/cm³ [4][5]

Predicted pKa 7.94 ± 0.20 [4][5]

Common Synonyms

1-(Cyclopropylmethyl)-4-

piperidone, N-

(Cyclopropylmethyl)piperidin-4-

one

[5][6]

Strategic Synthesis: Pathways & Methodologies
The synthesis of 1-(cyclopropylmethyl)piperidin-4-one can be approached from two primary,

logically distinct strategies starting from the common precursor, piperidin-4-one. The choice

between these pathways often depends on the availability of starting materials, desired scale,

and specific laboratory capabilities.

Diagram: Comparative Synthetic Strategies
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Strategy A: Reductive Amination Strategy B: N-Alkylation

Piperidin-4-one

Iminium Intermediate

Condensation

Cyclopropanecarboxaldehyde

1-(cyclopropylmethyl)piperidin-4-one

Reduction
(e.g., NaBH(OAc)₃)

Piperidin-4-one

1-(cyclopropylmethyl)piperidin-4-one

SN2 Reaction

Cyclopropylmethyl Halide
(e.g., Bromide)

Base (e.g., K₂CO₃)
Solvent (e.g., ACN)

Identity Tests

Purity Tests

Crude Product
(Post-Workup)

Purification
(Chromatography/Distillation)

Structural Confirmation

Purity & Assay NMR (¹H, ¹³C) Mass Spectrometry (MS) FTIR

Certified Product
(>95% Purity) HPLC-UV GC-FID
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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